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Compound of Interest

Compound Name:
Ethyl 2-methoxy-5-

(sulfamoylmethyl)benzoate

CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

Compound Profile & Significance
Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is a bifunctional building block containing an

ester-protected carboxyl group and a benzylic primary sulfonamide. It is structurally analogous

to the methyl ester intermediate used in the synthesis of Bensulfuron-methyl and related

sulfonylurea herbicides. In medicinal chemistry, the sulfamoylmethyl motif (

) serves as a bioisostere for carboxylic acids and provides unique hydrogen-bonding
interactions in protease inhibitors and dopaminergic modulators.
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Property Specification

Systematic Name
Ethyl 5-(aminosulfonylmethyl)-2-

methoxybenzoate

Molecular Formula

Molecular Weight 273.31 g/mol

Core Moiety o-Anisic Acid derivative

Key Functionality
Benzylic Sulfonamide (Meta to Ester, Para to

Methoxy)

Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

soluble in Water

Synthetic Strategy & Reaction Pathways
The synthesis typically proceeds via the functionalization of the C5-methyl group of Ethyl 2-

methoxy-5-methylbenzoate or through the chloromethylation of Ethyl 2-methoxybenzoate. The

critical step is the conversion of the benzylic halide to the sulfonamide.

Logical Pathway Diagram

Ethyl 2-methoxy-5-methylbenzoate Ethyl 2-methoxy-5-(bromomethyl)benzoate

NBS, AIBN
CCl4, Reflux

Sulfonate Salt
(R-CH2-SO3Na)

Na2SO3
H2O/EtOH, Reflux

Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate

Sulfamide (NH2SO2NH2)
DMF, 80°C (Direct)

Sulfonyl Chloride
(R-CH2-SO2Cl)

POCl3 or PCl5
0-5°C NH3 (aq) or NH3 (g)

THF, 0°C

Click to download full resolution via product page

Figure 1: Synthetic pathways converting the methyl precursor to the target sulfonamide via

classic Strecker alkylation or direct sulfamidation.

Detailed Experimental Protocols
Method A: The "Classic" Sulfite-Chloride Route (High
Reliability)
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This method is preferred for scale-up due to the low cost of reagents and high predictability.

Step 1: Benzylic Bromination
Objective: Selectively brominate the C5-methyl group.

Reagents: Ethyl 2-methoxy-5-methylbenzoate (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq),

AIBN (0.05 eq).

Solvent: Carbon Tetrachloride (

) or Benzotrifluoride (green alternative).

Protocol:

Dissolve substrate in solvent (

).

Add NBS and AIBN.

Reflux (

) for 4–6 hours under

. Monitor by TLC (consumption of starting material).

Cool to

, filter off succinimide byproduct.

Concentrate filtrate to yield crude benzylic bromide.

Step 2: Sulfonation (Strecker Reaction)
Objective: Convert bromide to sodium sulfonate.

Reagents: Sodium Sulfite (

, 1.5 eq).
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Solvent: Water:Ethanol (2:1).

Protocol:

Dissolve crude bromide in Ethanol.

Add aqueous

solution dropwise.

Reflux for 2 hours. The mixture typically becomes homogeneous.

Cool to room temperature. The sodium sulfonate salt may precipitate; if not, concentrate to

dryness and recrystallize from brine/ethanol.

Step 3: Chlorination & Amidation
Objective: Generate the sulfonamide.[1][2][3]

Reagents: Phosphorus Pentachloride (

) or

; Aqueous Ammonia (25%).

Protocol:

Suspend dry sulfonate salt in Toluene or DCM.

Add

(1.1 eq) portion-wise at

. Stir at RT for 2 hours.

Pour mixture onto ice-water; extract the organic layer (containing Sulfonyl Chloride). Do

not store—use immediately.

Add the organic extract dropwise to a stirred solution of aqueous Ammonia (excess, 5 eq)

at
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.

Stir for 1 hour. The product precipitates or is extracted with Ethyl Acetate.[4]

Purification: Recrystallize from Ethanol/Water.

Method B: Direct Sulfamidation (Modern/Efficient)
This method bypasses the unstable sulfonyl chloride intermediate, using Sulfamide to install

the

group directly.

Reagents: Ethyl 2-methoxy-5-(bromomethyl)benzoate (1.0 eq), Sulfamide (

, 1.2 eq),

or NaOH (1.0 eq).

Solvent: DMF (anhydrous).

Protocol:

Dissolve Sulfamide in DMF under inert atmosphere.

Add base and stir for 15 minutes.

Add the benzylic bromide solution slowly.

Heat to

for 4 hours.

Quench: Pour into ice water. Acidify slightly to pH 5–6.

Extract with Ethyl Acetate, wash with brine (5x to remove DMF).

Dry over

and concentrate.
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Critical Reaction Parameters & Troubleshooting
Parameter Optimal Condition Impact of Deviation

Temperature (Bromination) (Reflux)

Too Low: Incomplete reaction.

Too High: Di-bromination

(impurity).

Stoichiometry (NBS) 1.05 Equivalents

Excess: Leads to gem-

dibromide formation, which

hydrolyzes to aldehyde.

Amidation pH
Basic (

)

Acidic: Prevents ammonia

nucleophilicity; hydrolyzes

sulfonyl chloride to sulfonic

acid.

Water Content (Method B)
Anhydrous (

)

Water competes with

sulfamide, leading to alcohol

formation.

Analytical Checkpoints
HPLC: Monitor the disappearance of the benzylic halide (RT ~ 12 min) and appearance of

the sulfonamide (RT ~ 8 min, more polar).

NMR (

):

Product: Look for the singlet at

(

) and the broad exchangeable singlet at

(

).

Impurity: Benzylic alcohol appears at
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Safety & Handling Protocols
Hazard Identification:

Benzylic Halides: Potent lachrymators and skin irritants. Handle only in a functioning fume

hood.

Phosphorus Pentachloride: Reacts violently with water releasing HCl gas.

Sulfonyl Chlorides: Corrosive and unstable; potential pressure buildup in closed vessels.

PPE Requirements:

Double nitrile gloves.

Chemical splash goggles.

Lab coat with chemical resistance.

Waste Disposal:

Quench all PCl5/POCl3 reactions with ice/water slowly before disposal.

Segregate halogenated solvents (DCM, CCl4) from non-halogenated streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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